Cas no 479041-73-1 (3H-Cyclopenta[c]pyridin-3-one,octahydro-7-methyl-,(4aR,7S,7aR)-(9CI))

• Product Name: 3H-Cyclopenta[c]pyridin-3-one,octahydro-7-methyl-,(4aR,7S,7aR)-(9CI)
• CAS No: 479041-73-1
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 931557
• Update Time: 2024-06-13

3H-Cyclopenta[c]pyridin-3-one,octahydro-7-methyl-,(4aR,7S,7aR)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclopenta[c]pyridin-3-one,octahydro-7-methyl-,(4aR,7S,7aR)-(9CI)
• 3H-Cyclopenta[c]pyridin-3-one, octahydro-7-methyl-, (4aR,7S,7aR)-

• Inchi： 1S/C9H15NO/c1-6-2-3-7-4-9(11)10-5-8(6)7/h6-8H,2-5H2,1H3,(H,10,11)/t6-,7+,8+/m0/s1
• InChI Key： AESJVICLVCBBQV-XLPZGREQSA-N
• SMILES： C1NC(=O)C[C@@]2([H])CC[C@H](C)[C@@]12[H]

Computed Properties

• Exact Mass: 153.115
• Monoisotopic Mass: 153.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 307.7±11.0 °C(Predicted)
• pka: 16.40±0.40(Predicted)